3-(3-Chlorophenyl)-5-{[5-(3,4-dichlorophenyl)-2-furyl]methylene}-1,3-thiazolidine-2,4-dione

• Molecular Formula: C20H10Cl3NO3S
• Molecular Weight: 450.7 g/mol
• IUPAC Name: (5Z)-3-(3-chlorophenyl)-5-[[5-(3,4-dichlorophenyl)furan-2-yl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C20H10Cl3NO3S/c21-12-2-1-3-13(9-12)24-19(25)18(28-20(24)26)10-14-5-7-17(27-14)11-4-6-15(22)16(23)8-11/h1-10H/b18-10-
• InChI Key: YJRRXHNQAOIBTA-ZDLGFXPLSA-N
• Isomeric SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)/C(=C/C3=CC=C(O3)C4=CC(=C(C=C4)Cl)Cl)/SC2=O
• SMILES: C1=CC(=CC(=C1)Cl)N2C(=O)C(=CC3=CC=C(O3)C4=CC(=C(C=C4)Cl)Cl)SC2=O

Description

3-(3-Chlorophenyl)-5-{[5-(3,4-dichlorophenyl)-2-furyl]methylene}-1,3-thiazolidine-2,4-dione is a compound that has attracted the attention of many researchers due to its potential biological activities. This compound is commonly referred to as TZD and has been extensively studied for its therapeutic potential in various diseases.

Mechanism of Action

The mechanism of action of TZD involves its interaction with peroxisome proliferator-activated receptor gamma (PPARγ), a nuclear receptor that plays a crucial role in glucose and lipid metabolism, inflammation, and cell differentiation. TZD acts as a PPARγ agonist, which leads to the activation of PPARγ signaling pathway and subsequent changes in gene expression. This results in the modulation of various cellular processes, including glucose uptake, lipid metabolism, inflammation, and cell proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of TZD are diverse and depend on the specific disease and cell type. In diabetes, TZD has been shown to improve insulin sensitivity, reduce blood glucose levels, and decrease inflammation. In cancer, TZD has been reported to inhibit cell proliferation, induce apoptosis, and sensitize cancer cells to chemotherapy. In neurodegenerative diseases, TZD has been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using TZD in lab experiments include its well-established mechanism of action, potent biological activities, and availability of various derivatives with different pharmacological properties. However, the limitations of using TZD in lab experiments include its potential toxicity, limited solubility, and lack of selectivity for specific PPARγ isoforms.

Future Directions

There are several future directions for the research on TZD. One direction is to develop more potent and selective PPARγ agonists with fewer side effects. Another direction is to investigate the potential of TZD in combination therapy with other drugs for the treatment of various diseases. Additionally, the use of TZD as a tool for studying PPARγ signaling pathway and its downstream effects in different cell types and diseases can provide valuable insights into the complex mechanisms of cellular regulation.

Synthesis Methods

The synthesis of TZD involves the reaction between 3-chlorobenzaldehyde, 3,4-dichlorophenylacetic acid, and 2-thioxo-4-thiazolidinone in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then cyclized to form TZD. The yield of TZD can be improved by optimizing the reaction conditions, such as the reaction time, temperature, and solvent.

Scientific Research Applications

TZD has been extensively studied for its potential therapeutic applications in various diseases, including diabetes, cancer, and neurodegenerative diseases. In diabetes, TZD has been shown to improve insulin sensitivity, reduce inflammation, and prevent beta-cell apoptosis. In cancer, TZD has been reported to inhibit cell proliferation, induce apoptosis, and sensitize cancer cells to chemotherapy. In neurodegenerative diseases, TZD has been shown to have neuroprotective effects and improve cognitive function.